Cas no 1269384-10-2 ([(4-acetyl-2-morpholinyl)methyl]amine dihydrochloride)

• Product Name: [(4-acetyl-2-morpholinyl)methyl]amine dihydrochloride
• CAS No: 1269384-10-2
• MF: C₇H₁₆Cl₂N₂O₂
• MW: 231.120140075684
• CID: 4585067
• Update Time: 2025-05-21

[(4-acetyl-2-morpholinyl)methyl]amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [(4-acetyl-2-morpholinyl)methyl]amine dihydrochloride

• Inchi： 1S/C7H14N2O2.2ClH/c1-6(10)9-2-3-11-7(4-8)5-9;;/h7H,2-5,8H2,1H3;2*1H
• InChI Key： JKKVEIFZBWTKTF-UHFFFAOYSA-N
• SMILES： NCC1OCCN(C(C)=O)C1.[H]Cl.[H]Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on [(4-acetyl-2-morpholinyl)methyl]amine dihydrochloride

Recent Advances in the Study of 1269384-10-2 and [(4-acetyl-2-morpholinyl)methyl]amine Dihydrochloride

The chemical compound 1269384-10-2 and its derivative, [(4-acetyl-2-morpholinyl)methyl]amine dihydrochloride, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being explored for their potential applications in drug discovery and development, particularly in the context of targeting specific biological pathways. This research briefing aims to provide an overview of the latest findings related to these compounds, highlighting their synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on the synthesis and characterization of 1269384-10-2, a compound with a unique chemical structure that makes it a promising candidate for further investigation. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structure and purity of this compound. The derivative, [(4-acetyl-2-morpholinyl)methyl]amine dihydrochloride, has been synthesized through a series of well-defined chemical reactions, with a focus on optimizing yield and purity. These synthetic approaches are critical for ensuring the reproducibility and scalability of these compounds for further biological testing.

In terms of biological activity, preliminary studies have demonstrated that [(4-acetyl-2-morpholinyl)methyl]amine dihydrochloride exhibits notable interactions with specific enzyme systems. For instance, it has been shown to inhibit the activity of certain kinases involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, in vitro assays have revealed that this compound can modulate cellular signaling pathways, leading to altered gene expression profiles in target cells. These findings underscore the compound's potential as a lead molecule for further drug development.

Further investigations into the mechanism of action of [(4-acetyl-2-morpholinyl)methyl]amine dihydrochloride have utilized computational modeling and molecular docking studies. These approaches have provided insights into the compound's binding affinity and specificity for its target proteins. Such studies are invaluable for rational drug design, as they help identify key structural features that contribute to the compound's biological activity. Moreover, these computational tools enable researchers to predict potential off-target effects, thereby guiding the optimization of the compound's pharmacological profile.

The therapeutic potential of 1269384-10-2 and its derivative is further supported by in vivo studies. Animal models of disease have been employed to evaluate the efficacy and safety of these compounds. Initial results indicate that [(4-acetyl-2-morpholinyl)methyl]amine dihydrochloride can achieve significant therapeutic effects at relatively low doses, with minimal adverse effects. These findings are promising, as they suggest a favorable therapeutic index for this compound. However, further preclinical studies are needed to fully assess its pharmacokinetics and pharmacodynamics.

In conclusion, the latest research on 1269384-10-2 and [(4-acetyl-2-morpholinyl)methyl]amine dihydrochloride highlights their potential as valuable tools in chemical biology and drug discovery. The synthesis, characterization, and biological evaluation of these compounds have provided a solid foundation for future studies. While much work remains to be done, the current findings offer exciting possibilities for the development of novel therapeutics targeting a range of diseases. Continued research in this area is expected to yield further insights into the mechanisms and applications of these compounds, paving the way for their eventual translation into clinical use.